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Compound of Interest

Compound Name: Tubulin polymerization-IN-53

Cat. No.: B15137450

A deep dive into the mechanism of a novel tubulin
inhibitor and its induction of non-apoptotic cell
death in oncology.

This technical guide provides an in-depth analysis of OAT-449, a novel, water-soluble small
molecule inhibitor of tubulin polymerization, and its effects on inducing mitotic catastrophe in
cancer cells. This document is intended for researchers, scientists, and professionals in drug
development, offering a comprehensive overview of the compound’'s mechanism of action,
supported by quantitative data, detailed experimental protocols, and visual representations of
the involved signaling pathways.

Core Mechanism of Action: Inhibition of Tubulin
Polymerization

OAT-449 is a 2-aminoimidazoline derivative that exerts its cytotoxic effects by disrupting
microtubule dynamics, a fundamental process for cell division.[1][2][3] Microtubules are crucial
components of the mitotic spindle, which facilitates the segregation of chromosomes during
mitosis. OAT-449 inhibits the polymerization of tubulin, the building block of microtubules, in a
manner similar to vinca alkaloids like vincristine.[1][2][3] This disruption of microtubule
formation triggers a cascade of cellular events, beginning with mitotic arrest.[1][2][3]
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The interference with microtubule dynamics activates the spindle assembly checkpoint, leading
to a halt in the G2/M phase of the cell cycle.[1][2][3] Prolonged arrest at this stage due to
irreparable spindle damage ultimately drives the cancer cells into a state of mitotic catastrophe.

[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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